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Get Quote

Lirimilast is a potent, selective, and orally active phosphodiesterase-4 (PDE4) inhibitor developed for its

anti-inflammatory properties, particularly for conditions like asthma and chronic obstructive pulmonary

disease (COPD) [1] [2].

The table below summarizes its core quantitative data:

Attribute Detail

IC₅₀ Value 49 nM (42 nM is also reported) [1] [2]

Target Phosphodiesterase-4 (PDE4) [1] [2]

Synonyms BAY 19-8004 [1] [2]

Key Property Potent anti-inflammatory activity [1] [2]

The PDE4 Inhibition Pathway

The therapeutic effect of Lirimilast arises from its inhibition of PDE4. The following diagram illustrates this

key signaling pathway.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 3 Tech Support

https://www.smolecule.com/products/s533279?utm_src=pdf-body
https://www.smolecule.com/products/s533279?utm_src=pdf-interest
https://www.smolecule.com/products/s533279?utm_src=pdf-body
https://www.apexbt.com/lirimilast-ba8211.html
https://www.targetmol.com/compound/lirimilast
https://www.apexbt.com/lirimilast-ba8211.html
https://www.targetmol.com/compound/lirimilast
https://www.apexbt.com/lirimilast-ba8211.html
https://www.targetmol.com/compound/lirimilast
https://www.apexbt.com/lirimilast-ba8211.html
https://www.targetmol.com/compound/lirimilast
https://www.apexbt.com/lirimilast-ba8211.html
https://www.targetmol.com/compound/lirimilast
https://www.smolecule.com/products/s533279?utm_src=pdf-body
https://www.smolecule.com/products/s533279?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Extracellular Signal
(e.g., Prostaglandin)

Adenylyl Cyclase (AC)

Gαs-protein activation

cAMP ↑

Catalyzes

ATP

PKA Activation

Activates

PDE4 Enzyme

Substrate for

Cellular Response
(Anti-inflammatory, Immunomodulatory)

5'-AMP (Inactive)

Hydrolyzes to

Lirimilast
Inhibits

Click to download full resolution via product page

This pathway highlights that by inhibiting PDE4, Lirimilast increases intracellular cAMP levels, leading to

downstream effects that suppress inflammation [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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